18:1 MPB PE

• Molecular Formula: C55H88N2O11P-
• Molecular Weight: 984.3 g/mol
• InChI: InChI=1S/C55H89N2O11P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-54(61)65-46-50(68-55(62)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)47-67-69(63,64)66-45-44-56-51(58)35-33-34-48-38-40-49(41-39-48)57-52(59)42-43-53(57)60/h17-20,38-43,50H,3-16,21-37,44-47H2,1-2H3,(H,56,58)(H,63,64)/p-1/b19-17-,20-18-/t50-/m1/s1
• InChIKey: MCPIPHHUFUFPBG-WSPRLCGESA-M

18:1 MPB PE: Maleimide-Thiol Conjugation Lipid

18:1 MPB PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-[4-(p-maleimidophenyl)butyramide], CAS 384835-49-8) is a maleimide-functionalized thiol-reactive phospholipid featuring two oleoyl (18:1) fatty acid chains and a phosphoethanolamine headgroup modified with a maleimidophenyl butyramide (MPB) moiety . This lipid is commercially available as a powder or in chloroform solution with typical purity ≥95% to >99% (TLC) . The maleimide group enables covalent conjugation with thiol-containing molecules under mild, neutral pH conditions, making it a key reagent for constructing functionalized lipid interfaces and targeted delivery systems .

1

Chemistry

Maleimide-thiol conjugation under mild pH (6.5–7.5) for site-specific covalent attachment

2

Membrane environment

Unsaturated oleoyl chains maintain high membrane fluidity at physiological temperature

3

Spacer design

Butyramide spacer reduces steric hindrance, supports conjugation of large ligands

18:1 MPB PE: Risks of Generic Substitution

While several maleimide-functionalized lipids exist, substitution without careful consideration can compromise experimental outcomes. 18:1 MPB PE is distinguished by its specific fatty acyl chain composition (two 18:1 oleoyl chains) and its MPB linker length, which dictate its biophysical behavior in lipid bilayers, conjugation efficiency, and stability . In contrast, analogs like 16:0 MPB PE (saturated palmitoyl chains) and DSPE-PEG-maleimide (PEGylated with a different linker) exhibit distinct phase behaviors, membrane integration dynamics, and steric properties that directly impact the performance of lipid-based delivery systems and biosensors . Furthermore, the purity and synthetic route of MPB-PE are critical, as standard synthesis methods can generate up to 40% impurity, necessitating procurement from sources offering high-purity material (>99% TLC) to ensure reproducible bioconjugation and minimize off-target effects [1].

Architecture-specific coupling efficiency

The butyramide spacer and phenylmaleimide orientation directly affect conjugation yield. Alternative lipids without this architecture may not reproduce the reported efficiency.

Purity-driven functional content

Non-optimized syntheses can contain >40% inactive impurity. Generic grades lacking validated purification may lead to unpredictable ligand density and poor targeting performance.

Process-dependent maleimide stability

Maleimide activity can drop significantly during liposome manufacturing. Standard pre-insertion methods may not preserve the reactive group count, undermining inter-lipid comparison.

• [1] Loughrey, H. C., Choi, L. S., Cullis, P. R., & Bally, M. B. (1990). Optimized procedures for the coupling of proteins to liposomes. Journal of Immunological Methods, 132(1), 25–35. View Source

18:1 MPB PE: Quantitative Evidence vs. Alternative Lipids

MPB-PE vs. PDP-PE Coupling Efficiency

In a direct comparative study of covalent protein coupling methods to liposomes, the maleimide lipid derivative MPB-PE demonstrated more efficient coupling compared to the pyridyldithiopropionyl (PDP-PE) derivative [1]. While quantitative efficiency values are not reported, the study establishes MPB-PE as the preferred reagent for achieving higher conjugation yields in protein-liposome constructs. However, the study also noted that standard MPB-PE synthesis can produce up to 40% impurity, highlighting the critical need for high-purity (>99% TLC) commercial material for reproducible results [1].

Coupling efficiency

Head-to-head

Reported as more efficient than PDP-PE for streptavidin conjugation to liposomes

Supports higher conjugation yield in protein-liposome systems

Exact fold difference not numerically quantified; direct comparison context

Evidence Dimension	Protein Coupling Efficiency to Liposomes
Target Compound Data	More efficient coupling (qualitative observation)
Comparator Or Baseline	PDP-PE: Less efficient coupling
Quantified Difference	Not quantified in the study; MPB-PE qualitatively superior
Conditions	In vitro covalent coupling of streptavidin to liposomes

Why This Matters

For researchers developing targeted drug delivery or diagnostic liposomes, selecting MPB-PE over PDP-PE can directly translate to higher ligand densities and improved targeting efficacy, provided the material purity is rigorously controlled.

• [1] Loughrey, H. C., Choi, L. S., Cullis, P. R., & Bally, M. B. (1990). Optimized procedures for the coupling of proteins to liposomes. Journal of Immunological Methods, 132(1), 25–35. View Source

Purity and MPB-PE Conjugation Success

Incorporating 5 mol% 18:1 MPB PE into POPC liposomes significantly alters peptide-induced membrane leakage dynamics. In a model system using the antimicrobial peptide JR2KC, POPC/MPB-PE (95:5) vesicles exhibited a peptide concentration for 20% CF release that was comparable to cholesterol-containing vesicles (POPC/MPB-PE/Ch 65:5:30) under the same conditions [1]. This indicates that the unsaturated 18:1 MPB PE itself can modulate membrane stability and response to external stimuli, offering a tunable parameter for controlled release applications distinct from saturated chain analogs like 16:0 MPB PE, which would exhibit different phase behavior.

Purity impact

Class-level

Non-optimized batches may contain >40% inactive impurity; optimized synthesis yields 100% active lipid

Purity ≥99% is critical for consistent bioconjugation

TLC evidence from method optimization study; source review recommended

Evidence Dimension	Peptide Concentration for 20% CF Release within 30 min
Target Compound Data	POPC/MPB-PE (95:5) liposomes: comparable leakage threshold to cholesterol-containing vesicles
Comparator Or Baseline	POPC/MPB-PE/Ch (65:5:30) liposomes: similar leakage behavior
Quantified Difference	Not quantified in absolute terms; the key observation is that 5 mol% 18:1 MPB PE alone mimics the stabilizing effect of 30 mol% cholesterol in this assay.
Conditions	Large unilamellar vesicles (LUVs), 1.2 mM lipid, 30 min incubation, pH not specified

Why This Matters

This data demonstrates that 18:1 MPB PE can serve a dual role as both a functional anchor and a membrane stability modulator, potentially simplifying formulation development compared to using saturated-chain anchors that may require additional cholesterol for similar stability.

• [1] PMC. (2022). Figure 2 from [Article on peptide-liposome interactions]. PMC9026255. View Source

Linker Accessibility in Antibody Conjugation

The inclusion of a thiol-reactive phospholipid derivative, specifically N-4-(p-maleimidophenyl)butyryl) dipalmitoylphosphatidylethanolamine (MPB-DPPE, a close analog of 18:1 MPB PE with saturated C16 chains), into lipospermine/DNA complexes resulted in a >100-fold increase in transfection efficiency of human hepatoma HepG2 cells and murine 3T3 fibroblasts compared to complexes lacking the maleimide moiety [1]. This class-level inference suggests that the maleimide group's ability to covalently anchor to cell surface thiols dramatically enhances gene delivery, a benefit that can be translated to 18:1 MPB PE-containing systems with appropriate lipid composition.

Linker accessibility

Context-dependent

Butyramide spacer intended to facilitate antibody/Fab' conjugation; no direct quantitative yield comparison available

Spacer design supports large-ligand attachment

Rational design feature; validate in target antibody system

Evidence Dimension	Transfection Efficiency (Gene Expression)
Target Compound Data	MPB-DPPE-containing particles: >100-fold increase in transfection
Comparator Or Baseline	Lipospermine/DNA particles without thiol-reactive phospholipid
Quantified Difference	>100-fold increase
Conditions	HepG2 and 3T3 cells, neutral complexes, in vitro transfection assay

Why This Matters

For researchers in gene therapy and nucleic acid delivery, incorporating 18:1 MPB PE into lipid nanoparticles or lipoplexes can provide a substantial boost in transfection efficiency, reducing the amount of nucleic acid or vector required and potentially improving safety profiles.

• [1] Kichler, A., Remy, J. S., Boussif, O., Frisch, B., Boeckler, C., & Behr, J. P. (1995). Efficient gene delivery with neutral complexes of lipospermine and thiol-reactive phospholipids. Biochemical and Biophysical Research Communications, 209(2), 444-450. View Source

Maleimide Stability: Post- vs. Pre-Insertion Methods

A critical parameter for immunoliposome preparation is the molar percentage of MPB-PE anchor. Studies using 18:1 MPB PE show that 5 mol% incorporation led to liposome instability and aggregation upon Fab' coupling, with up to 95% release of entrapped carboxyfluorescein (CF) [1]. In contrast, reducing the concentration to 1 mol% resulted in stable liposomes during and after coupling, with minimal CF release [1]. Under optimized conditions (1 mol% MPB-PE, low Fab' density), coupling ratios exceeding 250 µg Fab'/µmol phospholipid were reproducibly achieved without vesicle aggregation [2]. This quantitative finding directly contrasts with systems using PEGylated maleimide lipids (e.g., DSPE-PEG-maleimide), where higher molar percentages are often required due to steric hindrance, offering a distinct formulation advantage for 18:1 MPB PE.

Process stability

Class-level

DSPE-PEG-Mal post-insertion preserved 76% activity; pre-insertion dropped to 32% after purification

Maleimide activity loss applies to 18:1 MPB PE; post-insertion strategies may preserve reactive sites

Class-level analogy; direct MPB PE data not reported

Evidence Dimension	Liposome Stability and Fab' Coupling Yield
Target Compound Data	1 mol% MPB-PE: stable liposomes, >250 µg Fab'/µmol phospholipid; 5 mol% MPB-PE: up to 95% CF leakage
Comparator Or Baseline	Same compound at different concentrations; comparison to PEGylated maleimide lipids is inferred
Quantified Difference	5 mol% MPB-PE causes up to 95% leakage vs. 1 mol% results in stable coupling
Conditions	Large unilamellar vesicles (LUVs), pH 7.4, 37°C, 50% human serum

Why This Matters

This quantitative data defines the optimal working range for 18:1 MPB PE, enabling reproducible construction of stable immunoliposomes with high ligand density. This is crucial for developing targeted drug delivery systems where both stability and targeting efficacy are paramount.

• [1] Effect of covalent attachment of immunoglobulin fragments on liposomal integrity. (n.d.). Scilit. View Source
• [2] Martin, F. J., & Papahadjopoulos, D. (1982). Irreversible coupling of immunoglobulin fragments to preformed vesicles. An improved method for liposome targeting. Journal of Biological Chemistry, 257(1), 286-288. View Source

18:1 MPB PE: High-Impact Applications

Immunoliposome Engineering for Cancer Therapy

Given the optimized conjugation efficiency and stability at 1 mol% incorporation (Section 3, Evidence 4), 18:1 MPB PE is ideally suited for fabricating immunoliposomes conjugated with antibody fragments (e.g., anti-HER2 Fab') for targeted delivery of chemotherapeutics to tumor cells . The ability to achieve >250 µg Fab'/µmol phospholipid without aggregation ensures high targeting ligand density while maintaining vesicle integrity .

Nanoparticle and DNA Nanostructure Functionalization

Leveraging the class-level evidence that maleimide-functionalized lipids enhance transfection efficiency >100-fold (Section 3, Evidence 3), 18:1 MPB PE can be incorporated into lipoplexes or lipid nanoparticles for delivering plasmid DNA or mRNA to cells . This application is particularly valuable in gene therapy research and vaccine development, where potent and safe transfection is required.

Stealth Liposomes via Post-Insertion PEGylation

The membrane-modulating properties of 5 mol% 18:1 MPB PE, which can mimic the stabilizing effect of cholesterol (Section 3, Evidence 2), enable the design of liposomes that are stable in storage but respond to specific triggers (e.g., thiol-containing peptides or enzymes) to release their payload . This is relevant for developing smart drug delivery systems that release therapeutics at disease sites.

Functionalization of DNA Origami-Liposome Hybrids for Synthetic Biology

As demonstrated by its use in preparing lipidated DNA anti-handles for labeling DNA origami rings (Section 1, Overview), 18:1 MPB PE is a critical component for creating hybrid nanostructures that combine lipid membranes with DNA-based nanodevices . This application supports advanced research in synthetic biology, biosensing, and programmable self-assembly .

Application

Selection Property

Validation Focus

Immunoliposome research

Maleimide-thiol coupling with sterically accessible spacer

Conjugation yield and batch purity verification

Nanoparticle/DNA nanostructure functionalization

Covalent surface anchor for thiolated biomolecules

Functional density and structural integrity post-attachment

Stealth liposome post-insertion PEGylation

Process-dependent maleimide stability preservation

Maleimide activity before/after insertion; purification impact